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Compound of Interest

Compound Name: 2,5-Dibromoterephthalic acid

Cat. No.: B076187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,5-Dibromoterephthalic acid, ensuring the well-being of laboratory personnel and adherence

to safety protocols. By following these procedural steps, you can minimize risks and establish a

secure working environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Dibromoterephthalic acid is a chemical that requires careful handling due to its potential

health hazards. It is classified as an irritant, capable of causing skin, eye, and respiratory

irritation.[1][2]

Summary of Hazards:

Hazard Classification Description

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1][3]

Serious Eye Damage/Irritation Category 2: Causes serious eye irritation.[1][3]

Specific target organ toxicity Category 3: May cause respiratory irritation.[1]
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Recommended Personal Protective Equipment (PPE):

To ensure safety, the following PPE is mandatory when handling 2,5-Dibromoterephthalic
acid.

PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

full-face shield.[4][5]

Protects against splashes,

mists, or fumes of the

chemical.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[4][5]

Prevents direct skin contact

with the corrosive substance.

Body Protection

Chemical-resistant clothing,

such as coveralls or a lab coat.

[4]

Protects skin and clothing from

splashes or spills.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with a

particulate filter if dust is

generated.[1][6]

Prevents inhalation of irritating

dust particles.

Step-by-Step Operational Plan for Handling
Adherence to a strict operational workflow is paramount to minimize exposure and prevent

accidents.
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Workflow for Handling 2,5-Dibromoterephthalic Acid

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate PPE

Weigh chemical in a ventilated enclosure

Proceed to handling

Handle with non-metallic tools

Keep container tightly closed when not in use

Decontaminate work area

Proceed to post-handling

Properly dispose of waste

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page
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Experimental Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2,5-Dibromoterephthalic acid before

beginning any work.[5]

Ensure that a properly functioning chemical fume hood is available and in use.[7]

Put on all required personal protective equipment as detailed in the table above.[7]

Handling:

All manipulations, including weighing and transferring, of 2,5-Dibromoterephthalic acid
should be conducted within a fume hood to minimize inhalation exposure.[5]

Avoid creating dust.[6]

Use non-metallic spatulas and tools to handle the chemical, as it may be corrosive to

metals.[5]

Keep the container tightly closed when not in use to prevent the release of dust and

absorption of moisture.[1]

Post-Handling:

After handling, decontaminate the work surface with an appropriate cleaning agent.

Segregate and dispose of all chemical waste and contaminated materials according to the

disposal plan.

Carefully remove PPE, avoiding contact with contaminated surfaces. Dispose of single-

use items in the designated waste stream.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.[1]

Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation First-Aid and Response Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]

Remove contaminated clothing and wash it

before reuse. If skin irritation persists, seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.

Inhalation

Move the affected person to fresh air and keep

them at rest in a position comfortable for

breathing.[1] If the person is not breathing,

provide artificial respiration. Seek medical

attention if symptoms occur.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[6] Seek medical attention if symptoms

occur.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For a dry spill,

carefully sweep or scoop up the material,

avoiding dust generation, and place it in a

suitable, labeled container for disposal.[1][6]

Ventilate the area of the spill.

Disposal Plan
Proper disposal of 2,5-Dibromoterephthalic acid and its contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Solid Waste: Collect all unused 2,5-Dibromoterephthalic acid and any materials heavily

contaminated with it (e.g., paper towels, gloves) in a designated, clearly labeled, and sealed

hazardous waste container.

Contaminated Sharps: Any sharps (e.g., needles, broken glass) contaminated with the

chemical should be placed in a designated sharps container for hazardous chemical waste.

Empty Containers: "Empty" containers of 2,5-Dibromoterephthalic acid should be triple-

rinsed with a suitable solvent. The rinsate should be collected and disposed of as hazardous

waste. The rinsed container can then be disposed of according to institutional guidelines.

Disposal Method: All waste containing 2,5-Dibromoterephthalic acid is considered

hazardous.[3] It should be disposed of through a licensed professional waste disposal

service.[6] Methods may include incineration in a chemical incinerator equipped with an

afterburner and scrubber.[6] Do not dispose of this chemical down the drain.[6] Always follow

local and national regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076187#personal-protective-equipment-for-handling-
2-5-dibromoterephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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